Cas no 2227641-60-1 (4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one
• CAS No: 2227641-60-1
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5568699
• PubChem ID: 165595998
• Update Time: 2025-10-12

4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one
• EN300-1635994
• 2227641-60-1
• 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C12H17N3O/c1-8(2)15-11(16)7-9(13)12(15)10-5-3-4-6-14-10/h3-6,8-9,12H,7,13H2,1-2H3/t9-,12-/m0/s1
• InChI Key： JVMNQEUHCKYKMY-CABZTGNLSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CC=CN=2)N1C(C)C)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one

Comprehensive Overview of 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one (CAS No. 2227641-60-1)

The compound 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one (CAS No. 2227641-60-1) is a structurally unique pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a pyrrolidin-2-one core with pyridine and isopropyl substituents, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or central nervous system (CNS) modulator, given its ability to interact with biological targets through hydrogen bonding and π-π stacking interactions.

In recent years, the demand for heterocyclic compounds like 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one has surged due to their role in developing small-molecule therapeutics. This compound's pyridine moiety is especially noteworthy, as it is a common pharmacophore in FDA-approved drugs for conditions such as inflammation and neurodegenerative diseases. Its CAS No. 2227641-60-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening.

One of the most discussed topics in the context of pyrrolidinone derivatives is their bioavailability and metabolic stability. The 4-amino group in this compound enhances its solubility, while the isopropyl substituent may influence its lipophilicity, a critical factor in drug design. These properties align with current trends in fragment-based drug discovery (FBDD), where researchers prioritize compounds with balanced physicochemical profiles. Additionally, the pyridin-2-yl group could contribute to metal chelation, opening doors for applications in catalysis or diagnostic imaging.

The synthesis of CAS No. 2227641-60-1 typically involves multi-step organic reactions, including cyclization and amination processes. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the yield and purity of such compounds, addressing challenges like racemization and side-product formation. These innovations are particularly relevant to industries focused on green chemistry and sustainable manufacturing.

From a commercial perspective, 4-Amino-1-(propan-2-yl)-5-(pyridin-2-yl)pyrrolidin-2-one is often listed in catalogs of building blocks for drug development. Its structure-activity relationship (SAR) studies are frequently cited in patents related to G-protein-coupled receptors (GPCRs) and enzyme inhibition. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly valuable for tailoring therapies to individual genetic profiles.

In summary, CAS No. 2227641-60-1 represents a promising candidate for both academic and industrial research. Its structural features and functional groups make it a subject of interest in computational chemistry, crystallography, and preclinical studies. With ongoing investigations into its pharmacokinetics and toxicology, this compound may soon play a pivotal role in addressing unmet medical needs.